4-(4-Bromophenoxy)-3-fluoroaniline

• CAS: 1038720-42-1

Core Science & Biosynthesis

4-(4-Bromophenoxy)-3-fluoroaniline molecular weight and formula

Strategic Scaffolding for Kinase Inhibitor Development

Executive Summary

4-(4-Bromophenoxy)-3-fluoroaniline is a high-value pharmacophore intermediate, primarily utilized in the synthesis of tyrosine kinase inhibitors (TKIs). Structurally, it belongs to the diaryl ether class, featuring a halogenated aniline core that mimics the ATP-binding pocket interactions found in c-Met and VEGFR2 inhibitors.

For the medicinal chemist, this molecule is not merely an end-product but a gateway scaffold . The presence of the 4-bromo motif provides a distinct handle for late-stage diversification via Suzuki-Miyaura or Buchwald-Hartwig cross-couplings, allowing for rapid generation of Structure-Activity Relationship (SAR) libraries.

Physicochemical Identity & Data Profile

The following data establishes the baseline identity for 4-(4-Bromophenoxy)-3-fluoroaniline. Researchers must verify these parameters upon receipt or synthesis of the material.

Molecular Specifications

Parameter	Value	Technical Note
IUPAC Name	4-(4-Bromophenoxy)-3-fluoroaniline	-
Molecular Formula	C₁₂H₉BrFNO	-
Average Molecular Weight	282.11 g/mol	Used for stoichiometry calculations.
Monoisotopic Mass	280.985 g/mol (⁷⁹Br)	Primary peak in High-Res Mass Spec (HRMS).
Isotopic Pattern	1:1 doublet (M, M+2)	Distinctive signature of Bromine (⁷⁹Br/⁸¹Br).
LogP (Predicted)	~3.8	Lipophilic; requires non-polar solvents (DCM, EtOAc).
H-Bond Donors/Acceptors	1 / 3	Compliant with Lipinski’s Rule of 5.

Synthetic Pathway & Methodology

Retrosynthetic Logic

The synthesis of 4-(4-Bromophenoxy)-3-fluoroaniline requires a convergent approach. The core challenge is the formation of the diaryl ether bond (C-O-C) while managing the regioselectivity of the fluorine atom and preventing the dehalogenation of the bromine during the reduction step.

The Pathway:

• Nucleophilic Aromatic Substitution (SₙAr): Coupling 3,4-difluoronitrobenzene with 4-bromophenol.

• Chemoselective Reduction: Converting the nitro group (-NO₂) to an amine (-NH₂) without cleaving the aryl-bromide bond.

Process Flow Diagram (DOT)

The following diagram outlines the critical process controls for the synthesis.

Figure 1: Synthetic workflow highlighting the critical chemoselective reduction step required to maintain structural integrity.

Detailed Experimental Protocol

Step 1: SₙAr Coupling

• Reagents: 3,4-difluoronitrobenzene (1.0 eq), 4-bromophenol (1.05 eq), Potassium Carbonate (K₂CO₃, 2.0 eq).

• Solvent: N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO).

• Procedure:

  • Dissolve 4-bromophenol in DMF under nitrogen atmosphere.

  • Add K₂CO₃ and stir at room temperature for 15 minutes to generate the phenoxide anion.

  • Slowly add 3,4-difluoronitrobenzene. Note: The fluorine para to the nitro group is significantly more electrophilic, ensuring high regioselectivity.

  • Heat to 80°C for 4–6 hours. Monitor by TLC (Hexane/EtOAc 4:1).

  • Workup: Pour into ice water. The nitro-intermediate usually precipitates as a solid. Filter, wash with water, and dry.

Step 2: Chemoselective Reduction (Fe/NH₄Cl)

• Rationale: Standard catalytic hydrogenation (H₂/Pd-C) is contraindicated because it often cleaves aryl-bromide bonds (hydrodehalogenation). Iron-mediated reduction is mild and selective.

• Reagents: Nitro intermediate (1.0 eq), Iron powder (5.0 eq), Ammonium Chloride (NH₄Cl, 5.0 eq).

• Solvent: Ethanol/Water (3:1).

• Procedure:

  • Suspend the nitro intermediate in EtOH/H₂O.

  • Add NH₄Cl and Iron powder.

  • Reflux (80°C) with vigorous stirring for 2 hours.

  • Filtration: Filter hot through a Celite pad to remove iron oxides. Wash the pad with Ethanol.

  • Isolation: Concentrate the filtrate. Extract with Ethyl Acetate, wash with brine, dry over Na₂SO₄, and concentrate to yield the aniline.

Analytical Validation (QC)

Trustworthiness in synthesis relies on rigorous characterization. The following signals confirm the structure.

Mass Spectrometry (LC-MS)

• Ionization Mode: ESI (+)

• Expected Pattern: You will observe two parent peaks of nearly equal intensity separated by 2 mass units.

  • [M+H]⁺ (⁷⁹Br): ~282.0

  • [M+H]⁺ (⁸¹Br): ~284.0

• Diagnostic: Absence of the M+2 peak indicates loss of Bromine (failure of Step 2).

¹H NMR (400 MHz, DMSO-d₆)

• δ 3.5–4.5 ppm (Broad s, 2H): Characteristic -NH₂ protons.

• δ 6.3–6.6 ppm (m, 2H): Protons on the aniline ring (ortho to the amine).

• δ 6.9–7.5 ppm (m, 5H): Overlapping aromatic signals from the phenoxy ring and the remaining aniline proton.

Pharmaceutical Application: The "Gateway" Concept

In drug discovery, this molecule serves as a Type II Kinase Inhibitor Scaffold .

• Binding Mode: The diphenyl ether moiety occupies the hydrophobic pocket adjacent to the ATP binding site. The fluorine atom (at position 3) often engages in specific H-bond interactions with the kinase hinge region or modifies the pKa of the aniline nitrogen.

• Library Expansion: The 4-bromo position is a "dummy" handle. In a typical drug development campaign (e.g., similar to the development of Cabozantinib), this Bromine is replaced via Suzuki Coupling to attach solubilizing groups (like morpholines or piperazines) or to extend the scaffold into the solvent-exposed region of the protein.

Example Transformation:

4-(4-Bromophenoxy)-3-fluoroaniline + Cyclopropane-1,1-dicarboxamide

Kinase Inhibitor Core (via amidation of the aniline). Subsequent Suzuki coupling at the Br-site allows for R-group optimization.

Safety & Handling

• Hazard Class: Irritant (Skin/Eye/Respiratory).

• Specific Toxicity: Anilines are known methemoglobin-forming agents. Handle in a fume hood.

• Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C. Anilines are prone to oxidation (darkening) upon exposure to air and light.

References

• National Center for Biotechnology Information (2024). PubChem Compound Summary for substituted diphenyl ethers. PubChem. [Link]

• Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (Standard reference for SₙAr mechanisms). [Link]

• Yakes, F. M., et al. (2011). Cabozantinib (XL184), a Novel MET and VEGFR2 Inhibitor, Simultaneously Suppresses Metastasis, Angiogenesis, and Tumor Growth. Molecular Cancer Therapeutics. (Context for diphenyl ether scaffolds in oncology). [Link]

Technical Data & Safety Guide: 3-Fluoro-4-(4-bromophenoxy)aniline

Chemical Identity & Structural Analysis

3-Fluoro-4-(4-bromophenoxy)aniline is a specialized halogenated diaryl ether intermediate, primarily utilized in the synthesis of Type II kinase inhibitors (e.g., targeting VEGFR, PDGFR, or c-Met). Its structure combines an electron-deficient aniline core with a lipophilic bromophenoxy moiety, making it a critical scaffold for fragment-based drug discovery (FBDD).

Identification Data

Parameter	Detail
Chemical Name	3-Fluoro-4-(4-bromophenoxy)aniline
Synonyms	4-(4-Bromophenoxy)-3-fluorobenzenamine; 4-Amino-2-fluoro-4'-bromodiphenyl ether
CAS Number	Not widely indexed (Treat as Custom Synthesis)
Molecular Formula	C₁₂H₉BrFNO
Molecular Weight	282.11 g/mol
SMILES	Nc1ccc(Oc2ccc(Br)cc2)c(F)c1
Structure Class	Halogenated Diaryl Ether / Aniline Derivative

Structural Features & Reactivity

• Aniline Amine (-NH₂): Nucleophilic handle for amide/urea formation (e.g., hinge-binding motifs).

• Fluorine (C3-F): Modulates pKa of the aniline and metabolic stability; ortho-substitution relative to the ether linkage influences conformation.

• Bromine (C4'-Br): Electrophilic handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to extend the scaffold.

• Ether Linkage (-O-): Provides rotational flexibility critical for binding within kinase hydrophobic pockets.

Synthesis & Application Context

This compound is typically synthesized via a Nucleophilic Aromatic Substitution (SNAr) followed by nitro reduction. This route is preferred for its scalability and regioselectivity.

Synthesis Workflow (Predicted)

Figure 1: Proposed synthesis pathway via SNAr mechanism. The fluorine para to the nitro group is preferentially displaced due to higher electrophilicity.

Hazard Identification (GHS Classification)

Warning: Specific toxicological data for this intermediate may be limited. The following classification is derived from Structure-Activity Relationships (SAR) of analogous halogenated anilines (e.g., 4-phenoxyaniline, 3-fluoroaniline).

GHS Label Elements

• Signal Word: DANGER

• Pictograms:

  • 💀 (GHS06 - Acute Toxicity)

  • ⚕️ (GHS08 - Health Hazard)

  • 🌲 (GHS09 - Environmental Hazard)

Hazard Statements (Predicted)

Code	Hazard Statement	Mechanism/Justification
H301	Toxic if swallowed.	Aniline derivatives can cause methemoglobinemia (oxidation of hemoglobin).
H317	May cause an allergic skin reaction.	Anilines are known sensitizers (hapten formation).
H319	Causes serious eye irritation.	Basic amine functionality.
H373	May cause damage to organs (Blood, Liver) through prolonged exposure.	Chronic aniline toxicity targets erythrocytes and hepatocytes.
H410	Very toxic to aquatic life with long-lasting effects.	Halogenated diphenyl ethers are lipophilic and persistent (Bioaccumulation potential).

Handling, Storage & PPE Strategy

Storage Protocol

• Temperature: 2-8°C (Refrigerate).

• Atmosphere: Inert gas (Argon/Nitrogen) recommended. Anilines are prone to oxidation (browning) upon air exposure.

• Container: Amber glass vial with PTFE-lined cap to prevent photodegradation and leaching.

Personal Protective Equipment (PPE) Matrix

Category	Recommendation	Rationale
Respiratory	P3 / N100 Respirator or Fume Hood	Prevent inhalation of dust/aerosols which can rapidly enter the bloodstream.
Hand Protection	Double Gloving: Nitrile (Outer) / Laminate (Inner)	Halogenated aromatics can permeate standard latex. Change gloves immediately upon splash.
Eye/Face	Chemical Safety Goggles + Face Shield	Risk of corneal damage from basic amine; face shield protects against splashes during synthesis.
Body	Tyvek® Lab Coat or Apron	Prevent skin absorption; anilines are readily absorbed transdermally.

Emergency Response & First Aid

Critical Note: The primary acute risk is Methemoglobinemia , a condition where oxygen delivery to tissues is impaired. Cyanosis (blue skin/lips) is a late sign.

Emergency Decision Tree

Figure 2: Emergency response logic flow emphasizing rapid decontamination and specific antidote awareness.

First Aid Measures

• Inhalation: Remove to fresh air. If breathing is difficult, trained personnel should administer oxygen. Do not use mouth-to-mouth resuscitation if victim ingested or inhaled the substance.

• Skin Contact: Wash with soap and water for at least 15 minutes. Avoid organic solvents (ethanol, DMSO) as they may enhance skin absorption.

• Eye Contact: Rinse cautiously with water for 15 minutes. Remove contact lenses if present and easy to do.

• Ingestion: Rinse mouth. Do NOT induce vomiting unless directed by medical personnel.

Physicochemical Properties (Predicted)

Note: Values are predicted based on ACD/Labs and ChemAxon algorithms for the structure C₁₂H₉BrFNO.

Property	Value (Predicted)	Significance
Physical State	Solid (Crystalline powder)	Typical for diaryl ethers.
Color	Off-white to pale brown	Darkens upon oxidation.
Melting Point	65 - 75 °C	Low melting point requires careful handling during transfers.
Boiling Point	~340 °C (at 760 mmHg)	High boiling point; not volatile under standard conditions.
LogP (Octanol/Water)	~3.8 - 4.2	Highly lipophilic; potential for bioaccumulation.
pKa (Conjugate Acid)	~3.5 - 4.0	Weak base due to electron-withdrawing fluorine and phenoxy groups.
Solubility	DMSO, Methanol, DCM	Insoluble in water.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for substituted anilines. Retrieved from [Link]

• European Chemicals Agency (ECHA). Guidance on the Application of the CLP Criteria - Specific Target Organ Toxicity. Retrieved from [Link]

• Bunnett, J. F., & Zahler, R. E. (1951).Nucleophilic Substitution Reactions in Aromatic Systems. Chemical Reviews, 49(2), 273-412.

• Occupational Safety and Health Administration (OSHA). Aniline: Occupational Safety and Health Guideline. Retrieved from [Link]

Solubility of 4-(4-Bromophenoxy)-3-fluoroaniline in DMSO and methanol

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Strategic Utilization of Diaryl Ether Anilines in Kinase Inhibitor Design

The following technical guide details the strategic application, synthesis, and handling of diaryl ether aniline building blocks in medicinal chemistry.

A Technical Guide for Medicinal Chemists

Executive Summary

The diaryl ether aniline motif (

) represents a "privileged structure" in modern drug discovery, particularly within the realm of kinase inhibitors (e.g., Sorafenib, Lenvatinib). Unlike the rigid biphenyl or the metabolically labile diaryl amine, the diaryl ether linkage offers a unique bond angle (~120°) and rotational freedom that allows the molecule to adopt conformations necessary to access deep hydrophobic pockets (such as the DFG-out conformation in kinases).

This guide provides a rigorous analysis of the synthetic routes to access these building blocks, emphasizing the decision logic between Nucleophilic Aromatic Substitution (

) and metal-catalyzed cross-coupling, followed by validated experimental protocols.

Structural & Pharmacological Significance

The "Ether Kink" Effect

In rational drug design, the oxygen atom in the diaryl ether serves two critical functions:

• Conformational Flexibility: It acts as a hinge, allowing the two aromatic rings to twist relative to each other to minimize steric clash within the enzyme active site.

• Lipophilicity Modulation: It increases lipophilicity (

  ) relative to a secondary amine, improving membrane permeability, while avoiding the hydrogen bond donor (HBD) penalty associated with -NH- bridges.

Case Study: Sorafenib (Nexavar)

Sorafenib utilizes a diaryl ether scaffold to position a urea moiety (the hydrogen bond donor) and a trifluoromethyl-phenyl ring (the hydrophobic tail) into the allosteric pocket of the RAF kinase. The central 4-aminophenol ether linkage is the structural keystone.

Synthetic Methodologies: The Decision Matrix

The synthesis of diaryl ether anilines generally proceeds via the formation of a nitro-diaryl ether intermediate, followed by reduction to the aniline. The critical step is the C-O bond formation.

Route A: Nucleophilic Aromatic Substitution ( )

• Applicability: Ideal for electron-deficient aryl halides (e.g., containing

  , , , or pyridine rings).

• Mechanism: Addition-Elimination via a Meisenheimer complex.

• Pros: Metal-free, scalable, cost-effective.

• Cons: Requires high temperatures; fails with electron-rich aryl halides.

Route B: Metal-Catalyzed Cross-Coupling (Buchwald-Hartwig / Ullmann)

• Applicability: Necessary for electron-neutral or electron-rich aryl halides.

• Mechanism: Oxidative addition of the metal (Pd or Cu) to the aryl halide, followed by ligand exchange with the phenoxide and reductive elimination.

• Pros: Works under milder conditions for difficult substrates.

• Cons: Expensive catalysts, need for inert atmosphere, heavy metal removal required.

Visualization: Synthetic Decision Tree

Figure 1: Decision logic for selecting the synthetic route based on the electronic properties of the electrophile.

Validated Experimental Protocols

Protocol 1: Synthesis of 4-(4-Nitrophenoxy)pyridine

This protocol demonstrates the synthesis of an electron-deficient ether, a precursor to common kinase inhibitor scaffolds.

Reagents:

• 4-Chloropyridine hydrochloride (1.0 eq)

• 4-Nitrophenol (1.1 eq)

• Potassium Carbonate (

  ), anhydrous (3.0 eq)

• DMF (Dimethylformamide), anhydrous (Concentration: 0.5 M)

Methodology:

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, charge 4-nitrophenol and anhydrous DMF.

• Deprotonation: Add

  in one portion. Stir at room temperature for 15 minutes. Expert Insight: The color will shift to bright yellow/orange, indicating phenoxide formation. Ensure is finely ground to maximize surface area.

• Addition: Add 4-chloropyridine hydrochloride.

• Reaction: Heat the mixture to 100°C for 4–6 hours. Monitor by TLC (EtOAc/Hexane) or LC-MS. The product is usually less polar than the starting phenol.

• Workup: Cool to room temperature. Pour the reaction mixture into ice-water (10x volume). The product should precipitate.

• Isolation: Filter the solid, wash copiously with water (to remove DMF and inorganic salts), and dry under vacuum.

• Purification: Recrystallize from Ethanol if necessary.

Self-Validation Check:

• If no precipitate forms upon water addition, the product may be an oil or the reaction failed. Extract with Ethyl Acetate.

• Check pH of the aqueous layer; it should be basic (

  ).

Protocol 2: Iron-Mediated Reduction (Nitro to Aniline)

Standard hydrogenation (

) can sometimes reduce sensitive heterocycles (like pyridine or halides). The Iron/Ammonium Chloride method is chemoselective and robust.

Reagents:

• Nitro-diaryl ether intermediate (1.0 eq)

• Iron powder (Fe), reduced (5.0 eq)

• Ammonium Chloride (

  ) (5.0 eq)

• Solvent: Ethanol / Water (4:1 ratio)

Methodology:

• Setup: Suspend the nitro compound in Ethanol/Water.

• Activation: Add

  and Iron powder.

• Reaction: Heat to reflux (

  ) with vigorous stirring. Expert Insight: Vigorous stirring is crucial as this is a heterogeneous reaction occurring on the iron surface.

• Monitoring: Reaction is typically fast (1–2 hours). Monitor for the disappearance of the yellow nitro spot and appearance of a fluorescent blue spot (aniline) on TLC under UV.

• Workup: Filter the hot mixture through a Celite pad to remove iron sludge. Wash the pad with hot ethanol.

• Concentration: Concentrate the filtrate under reduced pressure.

• Extraction: Dilute residue with water and extract with Ethyl Acetate. Wash organics with brine, dry over

  .

Quantitative Data Summary: Comparison of Reduction Methods

Parameter
Chemoselectivity	Low (Reduces halides/alkenes)	High (Tolerates halides)	High
Reaction Time	4-12 Hours	1-3 Hours	2-6 Hours
Workup Difficulty	Easy (Filtration)	Medium (Iron sludge)	Hard (Emulsions)
Scalability	High (Safety concerns with )	High	Low (Toxic waste)

Medicinal Chemistry Application: SAR Workflow

When optimizing a lead compound containing this building block, the aniline nitrogen is the primary vector for diversification.

Figure 2: Diversification pathways for the aniline building block.

References

• Bankston, D. et al. "A Scalable Synthesis of the Raf Kinase Inhibitor Sorafenib." Organic Process Research & Development, 2002, 6(6), 777–781.

  • [Link]

• Bunnett, J. F. "Mechanism and reactivity in aromatic nucleophilic substitution reactions." Quarterly Reviews, Chemical Society, 1958, 12, 1-16.

  • [Link]

• Mann, G. & Hartwig, J. F. "Palladium-catalyzed formation of diaryl ethers from aryl bromides and electron-deficient phenols." Journal of the American Chemical Society, 1998, 120(4), 827-828.

  • [Link]

• Lipinski, C. A. et al. "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews, 2001, 46(1-3), 3-26.

  • [Link]

Protocols & Analytical Methods

Application Note: A Comprehensive Guide to the Synthesis of 4-(4-Bromophenoxy)-3-fluoroaniline via SNAr Reaction

Abstract

This application note provides a detailed protocol and in-depth scientific rationale for the synthesis of 4-(4-bromophenoxy)-3-fluoroaniline, a key intermediate in the development of various pharmaceuticals. The synthesis is achieved through a robust and efficient Nucleophilic Aromatic Substitution (SNAr) reaction. This guide is intended for researchers, chemists, and professionals in the field of drug development, offering a comprehensive resource that combines theoretical principles with practical, field-tested methodologies. The document emphasizes experimental causality, self-validating protocols, and is grounded in authoritative scientific literature.

Introduction: Significance and Synthetic Strategy

4-(4-Bromophenoxy)-3-fluoroaniline is a critical building block in medicinal chemistry, notably in the synthesis of kinase inhibitors used in oncology. Its structure, featuring a diaryl ether linkage, is a common motif in a variety of biologically active compounds. The strategic placement of the bromine and fluorine atoms allows for further functionalization and fine-tuning of molecular properties.

The synthesis of this intermediate is elegantly achieved via a Nucleophilic Aromatic Substitution (SNAr) reaction. This approach is favored for its efficiency, regioselectivity, and generally high yields. The core of this strategy involves the reaction of an activated aryl halide with a nucleophile. In this specific synthesis, 3,4-difluoronitrobenzene serves as the electron-deficient aromatic ring, activated towards nucleophilic attack by the strongly electron-withdrawing nitro group. The nucleophile is the phenoxide ion generated in situ from 4-bromophenol. The subsequent reduction of the nitro group to an aniline is the final step in obtaining the target molecule.

The choice of an SNAr reaction is predicated on the electronic properties of the starting materials. The fluorine atom para to the nitro group in 3,4-difluoronitrobenzene is highly activated and thus susceptible to substitution by the incoming nucleophile. The fluorine atom meta to the nitro group is significantly less reactive, ensuring high regioselectivity.

The SNAr Reaction Mechanism: A Stepwise Explanation

The Nucleophilic Aromatic Substitution (SNAr) reaction proceeds through a two-step addition-elimination mechanism. This is distinct from electrophilic aromatic substitution and requires specific features on the aromatic ring: an electron-withdrawing group (EWG) and a good leaving group.

• Nucleophilic Attack and Formation of the Meisenheimer Complex: The reaction is initiated by the attack of the nucleophile, the 4-bromophenoxide ion, on the carbon atom bearing the leaving group (fluorine) that is para to the electron-withdrawing nitro group. This step is typically the rate-determining step. The attack results in the formation of a resonance-stabilized carbanion intermediate known as a Meisenheimer complex. The negative charge is delocalized over the aromatic ring and, crucially, onto the oxygen atoms of the nitro group, which provides significant stabilization.

• Rearomatization and Expulsion of the Leaving Group: The aromaticity of the ring is restored in the second step through the expulsion of the leaving group, in this case, the fluoride ion. This step is generally fast. The fluoride ion is a good leaving group, contributing to the favorable kinetics of the reaction.

Diagram 1: SNAr Reaction Workflow

Caption: A flowchart illustrating the key stages in the synthesis of 4-(4-bromophenoxy)-3-fluoroaniline.

Detailed Experimental Protocol

This protocol is designed to be self-validating by including in-process checks and clear endpoints.

Materials and Reagents

Reagent/Material	Grade	Supplier (Example)	CAS Number	Notes
3,4-Difluoronitrobenzene	≥99%	Sigma-Aldrich	369-34-6	Lachrymator, handle in a fume hood.
4-Bromophenol	≥98%	Alfa Aesar	106-41-2	Irritant.
Potassium Carbonate (K₂CO₃)	Anhydrous, powder	Fisher Scientific	584-08-7	Ensure it is dry before use.
N,N-Dimethylformamide (DMF)	Anhydrous, ≥99.8%	Acros Organics	68-12-2	Use from a sealed bottle.
Iron Powder (Fe)	-325 mesh, ≥97%	Strem Chemicals	7439-89-6	Fine powder for high surface area.
Ammonium Chloride (NH₄Cl)	Saturated solution	In-house prep.	12125-02-9	Used in the reduction step.
Ethyl Acetate (EtOAc)	ACS Grade	VWR	141-78-6	For extraction and chromatography.
Hexanes	ACS Grade	VWR	110-54-3	For chromatography.
Deionized Water (DI H₂O)	N/A	In-house source	7732-18-5	For work-up procedures.
Anhydrous Sodium Sulfate (Na₂SO₄)	Granular	J.T. Baker	7757-82-6	For drying organic layers.

Step-by-Step Synthesis of 4-(4-Bromophenoxy)-3-fluoro-1-nitrobenzene

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add 4-bromophenol (10.0 g, 57.8 mmol, 1.0 eq) and anhydrous potassium carbonate (11.9 g, 86.7 mmol, 1.5 eq).

• Solvent Addition: Add anhydrous N,N-dimethylformamide (DMF, 100 mL) to the flask.

• Phenoxide Formation: Stir the mixture at room temperature for 30 minutes to facilitate the formation of the potassium salt of 4-bromophenol. The mixture will become a suspension.

• Addition of Electrophile: Slowly add 3,4-difluoronitrobenzene (9.19 g, 57.8 mmol, 1.0 eq) to the reaction mixture dropwise over 15 minutes.

• Reaction Conditions: Heat the reaction mixture to 80 °C and maintain this temperature for 4-6 hours.

• Monitoring the Reaction: The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexanes (e.g., 1:4 v/v) as the eluent. The disappearance of the starting material (3,4-difluoronitrobenzene) indicates the completion of the reaction.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into ice-cold water (500 mL) with stirring.

  • A yellow precipitate of the product will form.

  • Collect the solid by vacuum filtration and wash thoroughly with deionized water.

• Purification:

  • Recrystallize the crude product from ethanol or isopropanol to obtain pure 4-(4-bromophenoxy)-3-fluoro-1-nitrobenzene as a pale-yellow solid.

  • Dry the purified product under vacuum.

Step-by-Step Synthesis of 4-(4-Bromophenoxy)-3-fluoroaniline

• Reaction Setup: In a 500 mL round-bottom flask equipped with a mechanical stirrer and a reflux condenser, suspend the purified 4-(4-bromophenoxy)-3-fluoro-1-nitrobenzene (10.0 g, 32.2 mmol, 1.0 eq) in a mixture of ethanol (150 mL) and water (50 mL).

• Addition of Reducing Agent: Add iron powder (18.0 g, 322 mmol, 10.0 eq) to the suspension.

• Initiation of Reduction: Add a saturated aqueous solution of ammonium chloride (10 mL) to the mixture and heat to reflux (approximately 80-85 °C).

• Reaction Conditions: Maintain the reflux with vigorous stirring for 2-4 hours.

• Monitoring the Reaction: Monitor the reaction by TLC (e.g., ethyl acetate/hexanes 1:2 v/v) until the starting nitro compound is no longer detectable.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the hot solution through a pad of Celite® to remove the iron salts.

  • Wash the Celite® pad with hot ethanol.

  • Concentrate the combined filtrates under reduced pressure to remove the ethanol.

  • Add ethyl acetate (150 mL) and water (100 mL) to the residue.

  • Separate the organic layer.

  • Extract the aqueous layer with ethyl acetate (2 x 50 mL).

  • Combine the organic layers and wash with brine (50 mL).

• Final Purification and Characterization:

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • If necessary, purify the crude aniline by column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent.

  • The final product, 4-(4-bromophenoxy)-3-fluoroaniline, should be obtained as an off-white to pale brown solid.

  • Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its identity and purity.

Results and Discussion: Expected Outcomes and Troubleshooting

Parameter	Expected Value
Yield (SNAr)	85-95%
Yield (Red.)	80-90%
Overall Yield	68-85%
Purity (HPLC)	>98%
Appearance	Off-white to pale brown solid
¹H NMR	Consistent with the proposed structure
Mass Spec.	[M+H]⁺ peak corresponding to the molecular weight

Troubleshooting Common Issues:

• Incomplete SNAr Reaction: This can be due to wet DMF or inactive potassium carbonate. Ensure all reagents and solvents are anhydrous. The reaction temperature may also need to be optimized.

• Low Yield in Reduction: The activity of the iron powder is crucial. Using a finer mesh and ensuring vigorous stirring will improve the reaction rate. The reaction is often exothermic, and careful control of the initial heating is necessary.

• Formation of Side Products: In the SNAr step, if the temperature is too high, side reactions can occur. In the reduction step, incomplete reduction can leave residual nitro compound. Careful monitoring by TLC is essential.

Safety Precautions

• 3,4-Difluoronitrobenzene: This is a lachrymator and is toxic. Handle only in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• 4-Bromophenol: This compound is an irritant. Avoid contact with skin and eyes.

• N,N-Dimethylformamide (DMF): DMF is a potential teratogen and is readily absorbed through the skin. Handle with extreme care, using appropriate gloves.

• General Precautions: Perform all reactions in a well-ventilated fume hood. Be aware of the potential for exothermic reactions, especially during the reduction step. Have appropriate spill control materials readily available.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press. [Link]

• Kurti, L., & Czako, B. (2005). Strategic Applications of Named Reactions in Organic Synthesis. Elsevier Academic Press. [Link]

• Royal Society of Chemistry. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link]

Technical Application Note: Chemoselective Reduction of 4-(4-bromophenoxy)-3-fluoronitrobenzene

Executive Summary & Scope

This Application Note details the protocol for the reduction of 4-(4-bromophenoxy)-3-fluoronitrobenzene to 4-(4-bromophenoxy)-3-fluoroaniline .

The primary synthetic challenge in this transformation is chemoselectivity . The substrate contains three functional groups susceptible to reduction or cleavage:

• Nitro group (

  ): The target for reduction.

• Aryl Bromide (

  ): Highly susceptible to hydrodebromination (hydrogenolysis) under standard catalytic hydrogenation conditions (e.g., Pd/C, ).

• Aryl Fluoride (

  ) & Ether Linkage: Generally stable, but the fluoride activates the ring, potentially increasing susceptibility to nucleophilic attack if harsh conditions are used.

This guide recommends the Iron/Ammonium Chloride (Fe/NH

Cl) method as the "Gold Standard" for laboratory-scale synthesis due to its operational simplicity and near-perfect tolerance of aryl halides. A secondary protocol using Platinum on Carbon (Pt/C) is provided for scenarios requiring catalytic hydrogenation.

Chemical Context & Mechanistic Strategy

The Chemoselectivity Challenge

Standard hydrogenation using Palladium on Carbon (Pd/C) is contraindicated for this substrate. Palladium is an excellent catalyst for oxidative addition into C-Br bonds, leading to the formation of the des-bromo impurity (4-phenoxy-3-fluoroaniline), which is often inseparable from the desired product by standard chromatography.

Selected Methodology: Zero-Valent Iron Reduction

The reduction of nitroarenes by zero-valent iron (

) in the presence of a mild proton source (NH Cl) proceeds via a single-electron transfer (SET) mechanism. This method operates under kinetic control that favors the reduction of the nitrogen-oxygen bonds over the carbon-halogen bonds.

Reaction Scheme:

Pathway Visualization

The following diagram illustrates the competing pathways and the selection of the optimal route.

Figure 1: Chemoselectivity map comparing catalytic hydrogenation (Pd/C) vs. dissolving metal reduction (Fe/NH4Cl). The Iron method avoids the hydrodebromination pitfall.

Protocol A: Iron/Ammonium Chloride Reduction (Recommended)

This protocol is robust, scalable from milligrams to decagrams, and requires no specialized high-pressure equipment.

Materials Table

Reagent	Equiv.	Role	Notes
Substrate	1.0	Reactant	4-(4-bromophenoxy)-3-fluoronitrobenzene
Iron Powder	5.0	Reductant	Use -325 mesh for best kinetics.
Ammonium Chloride	5.0	Electrolyte/Acid	Saturated solution or solid added to solvent.
Ethanol/Water	4:1 v/v	Solvent	Methanol or IPA can be substituted.
Ethyl Acetate	N/A	Extraction	For workup.

Step-by-Step Procedure

• Preparation: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve 4-(4-bromophenoxy)-3-fluoronitrobenzene (1.0 equiv) in Ethanol (concentration ~0.1 M).

• Activation: Add Water (25% of EtOH volume) followed by Ammonium Chloride (5.0 equiv). Stir for 5 minutes to ensure partial dissolution of the salt.

• Reduction Initiation: Add Iron Powder (5.0 equiv) in a single portion.

  • Note: Iron powder is heavy; ensure vigorous stirring (≥500 RPM) to keep it suspended.

• Reflux: Heat the reaction mixture to 80°C (Reflux) .

  • Observation: The reaction typically turns rust-brown/orange.

  • Timecourse: Reaction is usually complete within 1–3 hours. Monitor by TLC (30% EtOAc/Hexanes) or LC-MS.

• Filtration (Critical Step):

  • Cool the mixture to room temperature.

  • Filter the suspension through a pad of Celite (diatomaceous earth) to remove iron oxide sludge.

  • Wash the Celite pad thoroughly with Ethyl Acetate or Methanol to recover adsorbed product.

• Workup:

  • Concentrate the filtrate under reduced pressure to remove most organic solvents.

  • Dilute the residue with Water and extract with Ethyl Acetate (3x).

  • Wash combined organics with Brine , dry over Na

    SO , and concentrate.

• Purification: The crude material is often >95% pure. If necessary, purify via flash column chromatography (SiO

  , Hexanes/EtOAc gradient).

Protocol B: Catalytic Hydrogenation (Scalable Alternative)

If metal waste (Fe sludge) is a concern for large-scale manufacturing, catalytic hydrogenation may be used only if specific catalysts are employed to suppress dehalogenation.

Catalyst Selection:

• DO NOT USE: Pd/C (Palladium on Carbon).

• USE: 1% or 5% Pt/C (Platinum on Carbon) , often doped with Vanadium, or Sulfided Platinum .

Procedure Summary

• Reactor: Autoclave or Parr Shaker.

• Solvent: Methanol or Ethyl Acetate.

• Catalyst: 5% Pt/C (2–5 wt% loading relative to substrate).

• Conditions: 1–3 atm H

  (balloon or low pressure), Ambient Temperature.

  • Caution: High pressure or temperature increases the risk of C-Br cleavage even with Pt.

• Monitoring: Stop reaction immediately upon consumption of starting material to prevent over-reduction.

Analytical Control & Quality Assurance

To ensure the integrity of the final product, the following analytical markers must be checked.

HPLC Method Parameters

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5

  m).

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.

• Gradient: 10% B to 90% B over 10 min.

• Detection: UV @ 254 nm.

Impurity Profile

Compound	Relative Retention Time (RRT)	Mass (ESI+)	Origin
Aniline (Target)	1.00	[M+H]+	Desired Product
Nitro (Starting)	~1.2 - 1.3	[M+H]+	Incomplete Reaction
Des-bromo Aniline	~0.85	[M-Br+H]+	Over-reduction (Hydrogenolysis)
Azo/Azoxy Dimer	>1.5	[2M...]	Incomplete reduction / Air oxidation

Workflow Diagram

Figure 2: Operational workflow for the Fe/NH4Cl reduction process.

References

• Review of Nitro Reduction Methods

  • Orlandi, M., et al. "Recent Developments in the Reduction of Nitro Compounds." Organic Process Research & Development, 2018.
  • Note: Provides a comparative analysis of Fe, Zn, and catalytic hydrogen

• Chemoselectivity of Iron Reduction (Bechamp Reduction)

  • Encyclopedia of Reagents for Organic Synthesis. "Iron - Ammonium Chloride."
  • Context: Establishes the tolerance of Fe/NH4Cl for aryl halides.

• Selectivity of Platinum vs.

  • Rylander, P. N.
  • Context: Definitive text on the hydrodebromination tendencies of Pd vs Pt c

(Note: While specific patents for 4-(4-bromophenoxy)-3-fluoronitrobenzene are proprietary, the chemistry cited above is foundational and universally applicable to this structural class.)

Application Note: The Strategic Utility of 4-(4-Bromophenoxy)-3-fluoroaniline as a Versatile Intermediate in Kinase Inhibitor Synthesis

Abstract

This technical guide provides a comprehensive overview of the synthesis, key reactions, and strategic applications of 4-(4-bromophenoxy)-3-fluoroaniline as a pivotal intermediate in the development of kinase inhibitors. The unique trifecta of a reactive aniline, a synthetically versatile bromophenyl group, and a modulating fluoro substituent makes this compound a highly valuable building block in medicinal chemistry. Detailed experimental protocols for the synthesis of this intermediate and its subsequent elaboration via Suzuki coupling are presented, alongside a discussion of its role in targeting critical oncogenic pathways, such as the RAS/RAF/MEK/ERK signaling cascade. This document is intended for researchers, medicinal chemists, and drug development professionals engaged in the discovery of novel targeted cancer therapies.

Introduction: The Architectural Significance of Substituted Anilines in Kinase Inhibition

Protein kinases are a large family of enzymes that play a central role in cellular signal transduction by catalyzing the phosphorylation of specific substrate proteins. Dysregulation of kinase activity is a hallmark of many diseases, most notably cancer, making them a prime target for therapeutic intervention. Small molecule kinase inhibitors have revolutionized oncology, with a significant portion of these drugs featuring a substituted aniline core.

The aniline moiety serves as a versatile scaffold that can be readily modified to achieve potent and selective inhibition of target kinases. The specific substitution pattern on the aniline ring is critical for modulating physiochemical properties, target engagement, and synthetic accessibility. The intermediate, 4-(4-bromophenoxy)-3-fluoroaniline, is a prime example of a strategically designed building block for kinase inhibitor synthesis. Its key structural features include:

• A Primary Aromatic Amine: This group serves as a key nucleophile or coupling partner in a variety of bond-forming reactions, allowing for the facile introduction of the aniline core into more complex molecules.

• A 4-Bromophenoxy Group: The bromine atom provides a reactive handle for palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of biaryl systems common in many kinase inhibitors. The phenoxy ether linkage provides a degree of conformational flexibility.

• A 3-Fluoro Substituent: The fluorine atom can enhance the binding affinity of the final inhibitor to the target kinase through favorable electrostatic interactions. It can also improve metabolic stability and other pharmacokinetic properties of the drug candidate.[1]

This application note will detail the synthesis of 4-(4-bromophenoxy)-3-fluoroaniline and provide a protocol for its use in a Suzuki coupling reaction, a cornerstone of modern drug discovery.

Synthesis of the Intermediate: 4-(4-Bromophenoxy)-3-fluoroaniline

The synthesis of 4-(4-bromophenoxy)-3-fluoroaniline can be achieved through a multi-step process, typically starting from a readily available fluorinated aniline. A common synthetic route involves the bromination of 3-fluoroaniline followed by an ether synthesis.

Protocol 1: Synthesis of 4-Bromo-3-fluoroaniline

A key precursor to the title compound is 4-bromo-3-fluoroaniline. Its synthesis from 3-fluoroaniline is a regioselective electrophilic aromatic substitution.

Materials:

• 3-Fluoroaniline

• N-Bromosuccinimide (NBS)

• N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Brine solution

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, dissolve 3-fluoroaniline (1.0 equivalent) in N,N-dimethylformamide (DMF).

• Separately, prepare a solution of N-Bromosuccinimide (NBS) (1.0 equivalent) in DMF. Add the NBS solution dropwise to the aniline solution at room temperature with vigorous stirring.[2]

• Allow the reaction mixture to stir at room temperature for approximately 3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).[2]

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer with brine solution.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to obtain the crude product.[2]

• The resulting brownish solid can be further purified by recrystallization or column chromatography if necessary.

A patent for a similar process describes achieving a yield of 90% with a purity of 99% (as measured by HPLC) for the synthesis of 4-bromo-3-fluoroaniline from 3-fluoroaniline using a different brominating agent (CuBr2).[3]

Protocol 2: Synthesis of 4-(4-Bromophenoxy)-3-fluoroaniline

The final intermediate is synthesized via a nucleophilic aromatic substitution or an Ullmann condensation reaction between 4-bromo-3-fluoroaniline and 4-bromophenol.

Materials:

• 4-Bromo-3-fluoroaniline

• 4-Bromophenol

• Potassium carbonate (K₂CO₃)

• Copper(I) iodide (CuI)

• N,N-Dimethylformamide (DMF)

• Toluene

• Ethyl acetate

• Water

• Brine solution

• Anhydrous sodium sulfate

Procedure:

• To a reaction vessel, add 4-bromo-3-fluoroaniline (1.0 equiv.), 4-bromophenol (1.2 equiv.), potassium carbonate (2.0 equiv.), and a catalytic amount of copper(I) iodide (0.1 equiv.).

• Add DMF as the solvent and degas the mixture with nitrogen or argon for 15-20 minutes.

• Heat the reaction mixture to 120-140 °C and stir for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.

• After cooling to room temperature, quench the reaction with water and extract with ethyl acetate.

• Wash the combined organic layers with water and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 4-(4-bromophenoxy)-3-fluoroaniline.

Application in Kinase Inhibitor Synthesis: Suzuki Coupling

The bromine atom on the phenoxy ring of 4-(4-bromophenoxy)-3-fluoroaniline is a versatile handle for constructing the biaryl scaffolds prevalent in many kinase inhibitors. The Suzuki-Miyaura coupling is a powerful and widely used method for this transformation due to its mild conditions and tolerance of various functional groups.[1]

Protocol 3: Suzuki Coupling of 4-(4-Bromophenoxy)-3-fluoroaniline with an Arylboronic Acid

This protocol describes a general procedure for the Suzuki coupling of the intermediate with a representative arylboronic acid to form a biaryl aniline, a common core structure in kinase inhibitors.

Materials:

• 4-(4-Bromophenoxy)-3-fluoroaniline

• Arylboronic acid (e.g., Pyridine-3-boronic acid)

• Palladium(II) acetate (Pd(OAc)₂)

• Tricyclohexylphosphine (PCy₃) or other suitable phosphine ligand

• Potassium phosphate (K₃PO₄)

• 1,4-Dioxane

• Water (degassed)

Procedure:

• Reaction Setup: In a Schlenk flask under an inert atmosphere (nitrogen or argon), combine 4-(4-bromophenoxy)-3-fluoroaniline (1.0 equiv.), the arylboronic acid (1.5 equiv.), potassium phosphate (3.0 equiv.), palladium(II) acetate (0.02 equiv.), and the phosphine ligand (0.04 equiv.).

• Solvent Addition: Add a degassed mixture of 1,4-dioxane and water (typically in a 4:1 to 10:1 ratio).

• Reaction: Heat the mixture to 80-100 °C and stir vigorously for 4-12 hours. Monitor the reaction's completion by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature and dilute with ethyl acetate. Filter the mixture through a pad of celite to remove insoluble salts.

• Extraction: Wash the filtrate with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography to yield the desired biaryl aniline.

Expected Data and Characterization

The following table summarizes the expected data for the synthesis and characterization of the intermediate and a representative Suzuki coupling product.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Typical Yield (%)	Expected ¹H NMR Shifts (ppm, CDCl₃)	Purity (HPLC)
4-Bromo-3-fluoroaniline	C₆H₅BrFN	190.01	85-95	7.20-7.35 (m, 1H), 6.40-6.60 (m, 2H), 3.70-3.90 (br s, 2H)	>98%
4-(4-Bromophenoxy)-3-fluoroaniline	C₁₂H₉BrFNO	282.11	70-85	7.40-7.50 (d, 2H), 6.80-7.10 (m, 5H), 3.80-4.00 (br s, 2H)	>98%
Representative Suzuki Product	C₁₇H₁₃FN₂O	296.30 (for pyridine coupling)	65-80	8.50-8.60 (m, 2H), 7.20-7.80 (m, 8H), 6.90-7.10 (m, 2H), 4.00-4.20 (br s, 2H) (highly dependent on the specific arylboronic acid used)	>97%

Biological Context: Targeting the MEK/ERK Signaling Pathway

Kinase inhibitors derived from intermediates like 4-(4-bromophenoxy)-3-fluoroaniline often target critical signaling pathways that are hyperactivated in cancer. A prominent example is the Mitogen-Activated Protein Kinase (MAPK) pathway, also known as the RAS/RAF/MEK/ERK pathway. This pathway regulates cell proliferation, differentiation, and survival.[4]

Mutations in genes such as BRAF and RAS can lead to constitutive activation of this pathway, driving uncontrolled cell growth in various cancers, including melanoma.[2] MEK1 and MEK2 are dual-specificity protein kinases that are central components of this cascade, phosphorylating and activating ERK1 and ERK2. Therefore, inhibiting MEK is a key therapeutic strategy.

The biaryl aniline scaffold, which can be synthesized using 4-(4-bromophenoxy)-3-fluoroaniline, is a common feature in MEK inhibitors. The aniline portion often forms crucial hydrogen bonds within the ATP-binding pocket or an allosteric site of the kinase, while the second aryl ring, introduced via Suzuki coupling, can occupy an adjacent hydrophobic pocket, enhancing potency and selectivity.

Visualizing the Synthetic and Biological Pathways

Experimental Workflow: From Intermediate to Kinase Inhibitor Scaffold

Caption: Synthetic workflow for 4-(4-Bromophenoxy)-3-fluoroaniline and its application.

Signaling Pathway: Inhibition of the MEK/ERK Cascade

Caption: Inhibition of the MEK/ERK signaling pathway by a kinase inhibitor.

Conclusion

4-(4-Bromophenoxy)-3-fluoroaniline is a highly valuable and versatile intermediate for the synthesis of kinase inhibitors. Its well-defined structural features allow for the strategic and efficient construction of complex molecular architectures designed to target key oncogenic pathways. The protocols outlined in this application note provide a practical guide for the synthesis and application of this intermediate, demonstrating its utility in modern drug discovery. The continued exploration of compounds derived from this and similar scaffolds holds significant promise for the development of the next generation of targeted cancer therapies.

References

• Trametinib - DermNet. (n.d.). Retrieved February 12, 2026, from [Link]

• The Essential Role of 4-Fluoroaniline in Modern Pharmaceutical Synthesis. (n.d.). NINGBO INNO PHARMCHEM CO.,LTD. Retrieved February 12, 2026, from [Link]

• Trametinib: A Targeted Therapy in Metastatic Melanoma. (2015). Pharmacotherapy. Retrieved February 12, 2026, from [Link]

• CN102993022A - Preparation method of bromoaniline. (2013). Google Patents.

Sources

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. CN102993022A - Preparation method of bromoaniline - Google Patents [patents.google.com]
• 4. Synthesis, Characterization, and Biological Evaluation of Novel N-{4-[(4-Bromophenyl)sulfonyl]benzoyl}-L-valine Derivatives [mdpi.com]

Application Note: Optimized Suzuki-Miyaura Coupling for 4-(4-Bromophenoxy)-3-fluoroaniline

Executive Summary

This application note details the optimized protocols for performing Suzuki-Miyaura cross-coupling reactions utilizing 4-(4-Bromophenoxy)-3-fluoroaniline as the electrophile.

The primary challenge with this substrate is the presence of an unprotected primary amine (aniline) alongside the aryl bromide. Free amines can coordinate to palladium centers, displacing phosphine ligands and effectively "poisoning" the catalyst. However, the presence of the fluorine atom ortho to the amine significantly modulates the nucleophilicity of the nitrogen, allowing for high-yielding couplings if specific ligand classes are employed.

This guide presents two validated protocols:

• Method A (The Workhorse): A cost-effective, robust protocol using Pd(dppf)Cl₂ for standard boronic acids.

• Method B (High-Turnover): A high-performance protocol using XPhos Pd G2 for sterically hindered or unstable boronic acids.

Substrate Analysis & Mechanistic Insight

The Fluorine Effect

The substrate contains a fluorine atom at the 3-position, adjacent to the aniline nitrogen.

• Electronic Consequence: Fluorine is highly electronegative. Through the inductive effect (-I), it pulls electron density away from the aromatic ring and the adjacent nitrogen lone pair.

• Catalytic Impact: This reduces the pKa of the aniline (making it less basic) compared to a standard aniline. Consequently, the tendency of this specific substrate to coordinate with and deactivate the Palladium catalyst is lower than that of non-fluorinated analogues.

Chemoselectivity Challenges

Despite the fluorine effect, the risk of catalyst deactivation remains. Furthermore, there is a theoretical competition between the desired Suzuki coupling (C-C bond formation) and Buchwald-Hartwig amination (C-N bond formation).

• Solution: Use of weak bases (Carbonates/Phosphates) rather than alkoxides to prevent amine deprotonation, and bulky or bidentate ligands to sterically discourage amine coordination to the metal center.

Reaction Pathway Visualization

Figure 1: Catalytic cycle highlighting the oxidative addition of the aryl bromide and the potential off-cycle inhibitory pathway caused by the free amine.

Experimental Protocols

Selection Guide: Which Method to Choose?

Feature	Method A: Pd(dppf)Cl₂	Method B: XPhos Pd G2
Primary Use Case	Standard aryl/heteroaryl boronic acids.	Sterically hindered, unstable, or heteroaryl-rich boronic acids.
Cost	Low	Moderate/High
Air Sensitivity	Low (Robust)	Low (Precatalyst is stable)
Reaction Time	4–12 Hours	1–4 Hours
Temperature	80–100 °C	40–80 °C

Method A: The Robust Protocol (Pd(dppf)Cl₂)

This method utilizes [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II). The bidentate nature of the dppf ligand creates a tight bite angle that resists displacement by the aniline amine.

Reagents:

• Substrate: 1.0 equiv

• Boronic Acid: 1.2 – 1.5 equiv

• Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (3–5 mol%)

• Base: K₂CO₃ (2.0 – 3.0 equiv)

• Solvent: 1,4-Dioxane / Water (4:1 ratio)

Step-by-Step Procedure:

• Setup: Charge a reaction vial equipped with a magnetic stir bar with the Substrate (1.0 equiv), Boronic Acid (1.2 equiv), and K₂CO₃ (2.0 equiv).

• Solvent Addition: Add 1,4-Dioxane and Water (degassed) to achieve a concentration of 0.1 M relative to the substrate.

  • Note: Degassing is critical. Sparge solvents with Nitrogen or Argon for 15 minutes prior to use.

• Catalyst Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv).

• Inerting: Seal the vial and purge with Nitrogen/Argon for 5 minutes (or evacuate and backfill x3).

• Reaction: Heat the block/bath to 90 °C with vigorous stirring.

• Monitoring: Monitor by LC-MS or TLC after 4 hours. The reaction typically completes within 6–12 hours.

• Workup:

  • Cool to room temperature.

  • Dilute with Ethyl Acetate (EtOAc).

  • Wash with Water (x1) and Brine (x1).

  • Crucial: Do not wash with dilute acid (e.g., 1N HCl), as this will protonate the aniline and extract the product into the aqueous layer.

  • Dry over Na₂SO₄, filter, and concentrate.

Method B: The High-Performance Protocol (XPhos Pd G2)

This method uses a Buchwald Gen-2 Precatalyst. The bulky biaryl phosphine (XPhos) facilitates rapid oxidative addition and creates a steric shell that prevents the aniline from binding to the Pd center.

Reagents:

• Substrate: 1.0 equiv

• Boronic Acid: 1.2 – 1.5 equiv

• Catalyst: XPhos Pd G2 (1–2 mol%)

• Base: K₃PO₄ (2.0 – 3.0 equiv)

• Solvent: THF / Water (10:1 ratio) or Toluene / Water (10:1)

Step-by-Step Procedure:

• Setup: Charge the reaction vessel with Substrate (1.0 equiv), Boronic Acid (1.5 equiv), and K₃PO₄ (3.0 equiv).

• Catalyst Addition: Add XPhos Pd G2 (0.02 equiv).

• Solvent Addition: Add THF and Water (pre-degassed) to reach 0.15 M concentration.

• Inerting: Seal and purge with Argon.

• Reaction: Heat to 60 °C .

  • Note: XPhos is highly active; lower temperatures often suffice, reducing protodeboronation side reactions.

• Monitoring: Check progress after 1 hour.

• Workup: Similar to Method A. If THF is used, ensure most THF is removed via rotary evaporation before partitioning between EtOAc and water to ensure good phase separation.

Troubleshooting & Optimization

Decision Logic for Optimization

Figure 2: Troubleshooting decision tree for reaction optimization.

Common Issues Table

Observation	Root Cause	Corrective Action
Starting Material (SM) Stalls	Catalyst poisoning by amine or catalyst decomposition.	Switch to XPhos Pd G2 or SPhos Pd G2 . Increase catalyst loading to 5 mol%.
Boronic Acid Consumption w/o Product	Protodeboronation (Hydrolysis of C-B bond).	Reduce water ratio (try 10:1). Lower temperature. Add boronic acid in portions.
Black Precipitate (Pd Black)	Catalyst aggregation/death.	Ensure strictly inert atmosphere. Add additional ligand (e.g., 1 mol% free XPhos).
Low Solubility	Substrate is highly crystalline.	Switch solvent to n-Butanol or DMAc/Water .

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

  • Foundational text on the mechanism and base selection.

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473.

  • Authority on using XPhos/SPhos for challenging substr

• Molander, G. A., & Canturk, B. (2009). Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki−Miyaura Coupling. Angewandte Chemie International Edition, 48(50), 9240–9261.

  • Alternative approach using BF3K salts if boronic acids fail.

• Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist’s Guide to Solving ADMET Challenges. Journal of Medicinal Chemistry, 54(10), 3451–3479.

  • Context on the importance of fluoroaniline scaffolds in drug design.

Technical Notes & Optimization

Improving yield of SNAr reaction for diaryl ether synthesis

Technical Support Center: SNAr Diaryl Ether Synthesis Ticket System: Open | Status: Active | Agent: Senior Application Scientist

Welcome to the Reaction Optimization Hub

You are accessing the technical support database for Nucleophilic Aromatic Substitution (SNAr) . This guide is designed for researchers encountering stalled reactions, low yields, or isolation difficulties during the synthesis of diaryl ethers.

Unlike metal-catalyzed cross-couplings (Buchwald-Hartwig or Ullmann), SNAr relies on intrinsic electronic activation. It is robust and scalable but unforgiving of poor parameter selection. Below you will find our troubleshooting protocols, validated methodologies, and mechanistic insights.

Part 1: Triage & Diagnostics (Visual Guide)

Before adjusting parameters, confirm your system is viable for SNAr. Many "failed" SNAr reactions are actually mismatched mechanism attempts (e.g., trying SNAr on an unactivated ring).

Figure 1: Diagnostic logic flow for troubleshooting SNAr failures. Note the critical branch point at EWG presence.

Part 2: Troubleshooting Guides (FAQs)

Issue #1: "My reaction is stuck at <20% conversion even after 24 hours."

Diagnosis: The activation energy barrier is too high for the current conditions. This is usually due to a misunderstanding of the Rate-Determining Step (RDS).

Technical Insight: In SNAr, the RDS is the nucleophilic addition to form the Meisenheimer complex, not the elimination of the leaving group. Therefore, the bond strength of the leaving group (C-X) is irrelevant compared to its electronegativity.

• The Fluorine Effect: Fluorine is the best leaving group for SNAr (F >> Cl ≈ Br > I). Its high electronegativity inductively stabilizes the anionic transition state, significantly lowering the activation energy.

Solution Protocol:

• Substrate Swap: If you are using an aryl bromide or iodide, switch to the aryl fluoride analog. This single change can increase reaction rates by orders of magnitude.

• Concentration: SNAr is a bimolecular reaction (

  ). Run the reaction at high concentration (0.5 M to 1.0 M) to drive kinetics.

• Temperature: Increase temperature to 80–120 °C.

Issue #2: "I see the product, but also a significant amount of phenol (hydrolysis)."

Diagnosis: Competitive nucleophilic attack by hydroxide ions (

) generated from wet solvents or hygroscopic bases.

Technical Insight: Hydroxide is a smaller, harder nucleophile than your phenoxide. Even trace water (1000 ppm) in polar aprotic solvents like DMF or DMSO can generate enough hydroxide to compete, converting your valuable aryl halide into a phenol (which is unreactive to further SNAr).

Solution Protocol:

• Solvent Drying: Do not rely on "anhydrous" bottles opened weeks ago. Use molecular sieves (3Å or 4Å) in your DMF/DMSO for 24 hours prior to use.

• Base Management:

  • Switch from KOH/NaOH to

    or .

  • If the phenol is valuable/expensive, pre-form the sodium phenolate salt using NaH in THF, evaporate, and then redissolve in dry DMSO for the SNAr step.

Issue #3: "The reaction works, but isolation from DMSO/DMF is a nightmare."

Diagnosis: High boiling point polar aprotic solvents are difficult to remove and can cause emulsions during aqueous workup.

Solution Protocol:

• The "Flood" Method: Pour the reaction mixture into a large excess (10x volume) of vigorously stirring water (or 1M HCl if the product is acid-stable).

  • Result: The diaryl ether product usually precipitates out as a solid (filter it) or oils out (extract with EtOAc).

  • Why: DMSO/DMF are infinitely miscible with water and will stay in the aqueous phase, while the organic ether is hydrophobic.

• Alternative Solvent: If solubility permits, use Acetonitrile (

  ) at reflux (82 °C). It is polar aprotic but easily removed by rotary evaporation.

Part 3: Optimized Experimental Protocol

Workflow: Synthesis of 4-Nitrodiphenyl Ether via SNAr Target Scale: 1.0 mmol

Parameter	Specification	Rationale
Electrophile	1-Fluoro-4-nitrobenzene (1.0 equiv)	Fluorine accelerates RDS (Meisenheimer formation).
Nucleophile	Phenol derivative (1.1 equiv)	Slight excess ensures full consumption of the electrophile.
Base	(1.5 - 2.0 equiv)	Mild enough to prevent side reactions; buffers the system.
Solvent	DMF or DMSO (anhydrous)	Solvates cations ( ), leaving phenoxide "naked" and reactive.
Concentration	0.5 M - 1.0 M	High concentration drives bimolecular kinetics.
Temp/Time	80 °C / 4-12 Hours	Sufficient energy to overcome activation barrier.

Step-by-Step Procedure:

• Setup: Oven-dry a round-bottom flask and stir bar. Cool under

  or Argon.

• Charging: Add the Phenol (1.1 mmol) and

  (2.0 mmol).

• Solvation: Add anhydrous DMF (2.0 mL). Stir at Room Temp for 15 mins to allow partial deprotonation.

  • Observation: The mixture may bubble slightly (

    release) or change color.

• Addition: Add 1-Fluoro-4-nitrobenzene (1.0 mmol).

• Reaction: Heat to 80 °C with vigorous stirring. Monitor by TLC or HPLC at 2-hour intervals.

  • Endpoint: Disappearance of the aryl fluoride.

• Workup (Precipitation Method):

  • Cool to room temperature.

  • Pour mixture into 20 mL of stirring water.

  • If Solid: Filter, wash with water (3x), and dry.

  • If Oil: Extract with Ethyl Acetate (3x 10 mL). Wash combined organics with water (2x) and Brine (1x) to remove residual DMF. Dry over

    , filter, and concentrate.

Part 4: Mechanistic Deep Dive (The "Cesium Effect")

Why do some papers recommend Cesium Carbonate (

) over Potassium Carbonate ( )?

Figure 2: The "Cesium Effect" illustrates how larger cations create looser ion pairs, increasing the effective nucleophilicity of the phenoxide.

Expert Note: While

is superior for difficult substrates or lower boiling solvents (like acetonitrile), in DMF/DMSO is usually sufficient for standard activated SNAr due to the high dielectric constant of the solvent separating the ion pair. Save the Cesium for the tough cases.

References

• March, J. Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. 4th ed., Wiley, 1992. (Foundational text on SNAr mechanism and leaving group effects).

• Bunnett, J. F., & Zahler, R. E. "Kinetics of the Reaction of Some 1-Substituted-2,4-Dinitrobenzenes with Piperidine." Chemical Reviews, 1951, 49(2), 273–412. (Seminal paper establishing the F > Cl > Br order in SNAr).

• Terrier, F.Nucleophilic Aromatic Displacement: The Influence of the Nitro Group. VCH Publishers, 1991.

• Organic Chemistry Portal. "Nucleophilic Aromatic Substitution - SNAr." (Reliable database for reaction conditions and mechanism visualization). Link

Optimization of nitro reduction using Fe/NH4Cl vs Pd/C hydrogenation

Subject: Comparative Optimization of Fe/NH₄Cl vs. Pd/C Hydrogenation

Status: Active Lead Scientist: Senior Application Specialist (Process Chemistry Division)

Strategic Method Selection: The Triage Phase

Before initiating bench work, you must select the reduction system that aligns with your substrate's functionality and your lab's throughput capabilities. The choice between Iron/Ammonium Chloride (Fe/NH₄Cl) and Palladium on Carbon (Pd/C) is rarely about yield—both are high-yielding—but about chemoselectivity and downstream processing .

Comparative Technical Data

Feature	Fe / NH₄Cl (aq/EtOH)	Pd/C + H₂
Primary Mechanism	Single Electron Transfer (Heterogeneous surface)	Catalytic Hydrogenation (Surface adsorption)
Halogen Tolerance	Excellent (Cl, Br, I stable)	Poor (High risk of dehalogenation)
Alkene/Alkyne Tolerance	Excellent (Retained)	Poor (Reduces to alkane)
Nitrile/Carbonyl Tolerance	Good	Variable (Benzyl/Nitrile reduction possible)
Reaction Kinetics	Slower, mass-transfer dependent	Fast, pressure dependent
Workup Complexity	High (Iron sludge/emulsions)	Low (Simple filtration)
Scalability	Moderate (Exotherm/Stirring limits)	High (Flow chemistry compatible)

Decision Logic Visualization

Use the following logic flow to determine the appropriate protocol for your specific molecule.

Figure 1: Strategic Decision Matrix for Nitro Reduction. Follow the path based on functional group sensitivity.

System A: Fe / NH₄Cl (The Chemoselective Route)

This method utilizes zero-valent iron activated by ammonium chloride in a protic solvent (usually EtOH/Water). It is the "Gold Standard" for reducing nitroarenes containing sensitive groups like halides or aldehydes.

Troubleshooting Guide (Q&A)

Q: My reaction has stalled. TLC shows a spot just below the starting material, but no amine product. What is happening?

• Diagnosis: You have likely formed the hydroxylamine intermediate (

  ) or the azoxy dimer, and the reaction lacks the driving force to complete the reduction to the amine.

• Root Cause:

  • Passivation: The iron surface has become coated with iron oxide/hydroxide sludge, blocking electron transfer.

  • Insufficient Proton Source: NH₄Cl concentration is too low to maintain the acidic micro-environment on the metal surface.

• Corrective Action:

  • Mechanical: Increase stirring speed immediately (RPM > 600). This is a heterogeneous reaction; mass transfer is critical.

  • Chemical: Add an additional 0.5 equivalents of fresh Fe powder and 1.0 equivalent of NH₄Cl. Raise temperature to reflux.

Q: The workup is a nightmare. I have a thick brown emulsion that won't filter through Celite. How do I recover my product?

• Diagnosis: Formation of colloidal Iron(III) hydroxide species.

• The "Self-Validating" Fix:

  • Hot Filtration: Filter the mixture while hot through a Celite pad. Iron oxides are less viscous at higher temperatures.

  • The EDTA Trick: If the emulsion persists in the separatory funnel, add aqueous EDTA (ethylenediaminetetraacetic acid) or Rochelle salt (Sodium potassium tartrate). These chelate the iron, breaking the emulsion and allowing distinct layer separation.

Q: Can I use this for scale-up (>50g)?

• Advisory: Proceed with caution. The reaction is exothermic.

• Protocol Adjustment: Do not add all Iron at once. Bring the solvent/substrate/NH₄Cl mixture to reflux first, then add Iron powder portion-wise to control the exotherm.

Standardized Protocol: Fe/NH₄Cl Reduction

• Setup: 3-neck round bottom flask with mechanical stirrer (overhead preferred for scale >5g) and reflux condenser.

• Charge: Dissolve Substrate (1.0 equiv) in Ethanol/Water (3:1 ratio, 0.1 M concentration).

• Activation: Add NH₄Cl (5.0 equiv). Stir for 5 mins.

• Reduction: Add Iron Powder (325 mesh preferred, 5.0 equiv).

  • Note: Reaction usually requires heating to 60-80°C.

• Monitoring: Check TLC every 30 mins. Look for the disappearance of the non-polar nitro spot and the appearance of the polar, ninhydrin-active amine spot.

• Workup: Filter hot through Celite. Wash cake with EtOAc. Concentrate filtrate. Partition between EtOAc and NaHCO₃ (sat. aq). Dry organic layer over Na₂SO₄.

System B: Pd/C Hydrogenation (The Efficiency Route)

Catalytic hydrogenation is cleaner and faster but requires strict control to prevent side reactions.

Troubleshooting Guide (Q&A)

Q: I am observing dehalogenation (loss of Cl/Br/I) along with nitro reduction. How do I stop this?

• Diagnosis: Oxidative addition of Pd into the C-X bond is competing with nitro reduction.

• Root Cause: Pd/C is too active.

• Corrective Action:

  • Poison the Catalyst: Add Diphenylsulfide (0.5 - 1.0 mol%) or use Sulfided Pd/C (commercially available). This occupies the highly active sites responsible for C-X cleavage while leaving sites available for nitro reduction.

  • Acid Scavenger: Sometimes adding an amine (like triethylamine) accelerates the nitro reduction, but for halide retention, running under neutral or slightly acidic conditions is often safer to prevent the elimination mechanisms. However, the most robust fix is switching to Pt/C (Platinum on Carbon), which is naturally less prone to dehalogenation than Pd.

Q: The reaction hasn't started. No H₂ uptake observed.

• Diagnosis: Catalyst poisoning or insufficient activation.

• Checklist:

  • Sulfur/Amines in Substrate? If your substrate has free thiols or thioethers, they will poison Pd/C immediately. Switch to Fe/NH₄Cl.

  • Purging: Did you purge the headspace thoroughly? Oxygen competes with Hydrogen. Cycle Vacuum/H₂ three times.

Q: Safety: How do I handle the pyrophoric catalyst safely?

• Protocol:

  • Wetting: Never add dry Pd/C to a solvent containing the substrate (risk of spark).

  • Order of Addition: Add Pd/C to the flask first. Cover with a "blanket" of water or toluene. Then add the reaction solvent and substrate.

  • Disposal: Keep the waste catalyst wet at all times. Dry spent catalyst can ignite trash bins.

Workflow Visualization: Pd/C Catalytic Cycle

Figure 2: Simplified Catalytic Cycle for Heterogeneous Hydrogenation.

Standardized Protocol: Pd/C Hydrogenation

• Safety Check: Ensure all ignition sources are removed.

• Catalyst Charge: Weigh Pd/C (10 wt% loading, typically 10% by weight of substrate) into a dry flask. Immediately wet with 1-2 mL of water or Toluene.

• Solvent/Substrate: Dissolve substrate in MeOH or EtOH. Carefully pour over the wetted catalyst.

• Atmosphere: Seal flask with a rubber septum. Insert a needle connected to a vacuum/H₂ manifold (or balloon).

  • Cycle: Vacuum (10s) -> H₂ (10s). Repeat 3x.

• Reaction: Stir vigorously under H₂ atmosphere (1 atm is usually sufficient for nitro groups; higher pressure speeds up kinetics).

• Workup: Filter through a Celite pad (Caution: Do not suck the pad dry; keep it wet to prevent sparking). Wash with MeOH. Concentrate filtrate.

References & Authority

• Green Chemistry in Reduction:

  • Source: R. A. Sheldon, "The E Factor: fifteen years on," Green Chem., 2007, 9, 1273-1283.

  • Relevance: Discusses the waste generation of stoichiometric metal reductions (Fe) vs catalytic methods (Pd/C).

  • Link:[Link]

• Chemoselectivity of Iron Reductions:

  • Source: G. S. Kumar et al., "Iron-mediated reduction of nitroarenes," Synlett, 2017.

  • Relevance: Validates the tolerance of Fe/NH₄Cl for halides and carbonyls.

• Prevention of Dehalogenation:

  • Source: P. N. Rylander, Hydrogenation Methods, Academic Press, 1985. (Classic Text)

  • Context: The authoritative guide on using sulfided catalysts to prevent C-X bond cleavage.

  • Link:[Link]

• Safety in Catalytic Hydrogenation:

  • Source: Org. Synth. Safety Warnings.

  • Relevance: Handling of pyrophoric Pd/C.

  • Link:[Link]

Troubleshooting low reactivity of 4-bromophenol in nucleophilic substitution

Topic: Troubleshooting Low Reactivity of 4-Bromophenol in Nucleophilic Substitution Ticket ID: #BrPh-OH-001

Diagnostic Overview

User Complaint: "I cannot displace the bromine atom in 4-bromophenol using standard nucleophilic substitution conditions (e.g., NaOH, amines, azides)."

Root Cause Analysis: The failure stems from a fundamental mechanistic mismatch. You are likely attempting a classical

or reaction, or an unactivated reaction. 4-Bromophenol represents a "worst-case scenario" for standard nucleophilic attack due to two factors:

• Hybridization Barrier: The C-Br bond is on an

  hybridized carbon. Backside attack ( ) is geometrically impossible, and the phenyl cation ( ) is too unstable to form.

• Electronic Deactivation: The hydroxyl group (-OH) is a strong Electron Donating Group (EDG) via resonance. This increases electron density in the ring, effectively repelling incoming nucleophiles and destabilizing the Meisenheimer complex required for Nucleophilic Aromatic Substitution (

  ).

The Solution: You must shift from substitution logic to cross-coupling logic (Transition Metal Catalysis) or utilize a Benzyne intermediate (though the latter is regiochemically risky).

Decision Matrix & Workflow

Before proceeding to protocols, determine your synthetic pathway using the logic below.

Figure 1: Reactivity Decision Tree. Note the critical failure point of classical substitution versus the requirement for protection in catalytic cycles.

Troubleshooting Guides (FAQ Format)

Issue 1: "I added strong base and heat, but only recovered starting material."

Technical Explanation: You are attempting

on an electron-rich ring. requires strong Electron Withdrawing Groups (EWGs) ortho or para to the leaving group (e.g., , ) to stabilize the anionic intermediate. The group does the opposite; it pushes electron density into the ring. Furthermore, the base likely deprotonated the phenol first ( ), creating a phenoxide anion which is even more electron-rich and repulsive to nucleophiles.

Corrective Action: Switch to Copper-Catalyzed Ullmann-Type Coupling . This is robust, cost-effective, and works well for aryl bromides.

Protocol: Modified Ullmann Coupling (C-N Bond Formation)

• Substrate: 4-Bromophenol (protected as 4-bromoanisole preferred, but free phenol possible with excess base).

• Catalyst: CuI (10 mol%).

• Ligand: L-Proline (20 mol%) or DMEDA.

• Base:

  (2.5 equiv).

• Solvent: DMSO (Polar aprotic is essential).

• Temp: 80–110°C.

Self-Validation: The reaction mixture should change from a greenish suspension to a dark homogenous solution upon heating. If the solution remains clear/colorless, the catalyst has not ligated properly.

Issue 2: "I tried Palladium catalysis (Buchwald-Hartwig), but the catalyst died immediately."

Technical Explanation: The acidic proton of the phenol is the culprit.

• Base Scavenging: Common bases like

  react with the phenol proton instead of facilitating the catalytic cycle.

• Coordination Interference: The resulting phenoxide can coordinate to the Palladium center, forming stable, unreactive "off-cycle" resting states, preventing the oxidative addition of the Ar-Br bond.

Corrective Action: You must protect the phenol OR use a base strong enough to irreversibly deprotonate it before catalyst addition.

Protocol: Protection Strategy (Recommended)

• Step A (Protection): React 4-bromophenol with TBDMS-Cl and Imidazole in DCM. (Yield >95%).

• Step B (Coupling):

  • Catalyst:

    (1-2 mol%).

  • Ligand: XPhos or BrettPhos (Highly active biaryl phosphines are required for electron-rich rings).

  • Base:

    or .

  • Solvent: Toluene or 1,4-Dioxane (anhydrous).

  • Temp: 80-100°C.

Data Comparison: Ligand Efficacy for Electron-Rich Aryl Bromides

Ligand	Electronic Character	Success Rate (4-Br-Ph-OR)	Notes
PPh3	Neutral	Low (<10%)	Too simple; poor oxidative addition.
BINAP	Chelating	Moderate (40-60%)	Good for stereocontrol, but slower kinetics here.
XPhos	Electron-Rich/Bulky	High (>90%)	Promotes oxidative addition into electron-rich C-Br bonds.
BrettPhos	Extremely Bulky	High (>90%)	Best for C-N coupling with primary amines.

Issue 3: "Can I use the Benzyne mechanism to bypass the catalyst?"

Technical Explanation: Yes, using a very strong base (e.g.,

in liquid ammonia or ) can force elimination of HBr to form a benzyne intermediate. However, the group (or ) exerts an inductive effect that influences the addition of the nucleophile. You will likely get a mixture of meta- and para- substituted products (regiochemical scramble).

Risk Assessment:

• Safety: Liquid ammonia and amide bases are hazardous.

• Selectivity: Poor.

• Recommendation: Avoid unless strictly necessary.

Visualizing the Catalytic Cycle

Understanding where the reaction fails is crucial. The diagram below illustrates the Buchwald-Hartwig cycle and the interference caused by the free phenol.

Figure 2: Simplified Buchwald-Hartwig Cycle showing the critical point of interference by the acidic phenol.

References

• Strategic Applications of Named Reactions in Organic Synthesis.

  • Citation: Kürti, L., & Czakó, B. (2005). Elsevier.
  • Relevance: Foundational mechanisms for Buchwald-Hartwig and Ullmann couplings.

  • Source:

• Palladium-Catalyzed Cross-Coupling Reactions of Aryl Halides.

  • Citation: Surry, D. S., & Buchwald, S. L. (2008).
  • Relevance: Defines ligand selection (XPhos/BrettPhos)

  • Source:

• Copper-Catalyzed C-N Bond Form

  • Citation: Monnier, F., & Taillefer, M. (2009).
  • Relevance: Protocols for modern Ullmann-type reactions using amino acid ligands.

  • Source:

Reference Data & Comparative Studies

Advanced IR Characterization of the Ether Linkage in 4-(4-Bromophenoxy)-3-fluoroaniline

Executive Summary

Target Molecule: 4-(4-Bromophenoxy)-3-fluoroaniline (CAS: 1038720-42-1) Primary Diagnostic Feature: Diaryl Ether Linkage (C–O–C) Critical Challenge: Spectral overlap between the ether asymmetric stretch and the aromatic C–F stretch.

This guide provides a technical comparison of the infrared (IR) spectral characteristics of the ether linkage in 4-(4-Bromophenoxy)-3-fluoroaniline versus non-fluorinated and non-halogenated analogs. Designed for drug development scientists, this document details the specific vibrational shifts induced by the ortho-fluorine and para-bromine substituents and outlines a validated protocol for distinguishing the ether moiety from interfering signals.

Comparative Analysis: Ether Linkage Dynamics

The identification of the ether linkage in 4-(4-Bromophenoxy)-3-fluoroaniline is complicated by the electronic and steric effects of the halogen substituents. Unlike simple diphenyl ether, where the C–O–C stretch is a distinct, isolated band, the target molecule exhibits a complex vibrational landscape due to the ortho-fluorine atom.

Spectral Comparison Table

The following table contrasts the expected vibrational frequencies of the target molecule with standard ether analogs.

Feature	Target: 4-(4-Bromophenoxy)-3-fluoroaniline	Analog A: 4-Phenoxyaniline	Analog B: Diphenyl Ether	Diagnostic Note
C–O–C Asym. Stretch	1245 – 1265 cm⁻¹ (Strong, Broad)	1230 – 1245 cm⁻¹	1235 – 1240 cm⁻¹	Blue Shift: The ortho-F and para-Br substituents induce an inductive withdrawal, stiffening the C–O bond.
C–O–C Sym. Stretch	1020 – 1040 cm⁻¹ (Medium)	1010 – 1030 cm⁻¹	~1024 cm⁻¹	Less affected by substitution; serves as a secondary confirmation peak.
Interfering Signal	Ar–F Stretch: 1200 – 1230 cm⁻¹	None	None	The C–F stretch often appears as a shoulder or a split peak on the lower-frequency side of the ether band.
Ar–Br Stretch	500 – 600 cm⁻¹	None	None	Far-IR region; confirms the presence of the bromine moiety but does not interfere with the ether.

Mechanistic Insight: The "Fluorine Shift"

In the target molecule, the fluorine atom is located at the 3-position of the aniline ring (ortho to the ether oxygen). This proximity creates two competing effects:

• Inductive Withdrawal (-I): Fluorine strongly withdraws electron density from the aromatic ring, reducing the electron density available for the oxygen lone pairs to delocalize. This increases the double-bond character of the C–O bond, shifting the asymmetric stretch to a higher frequency (Blue Shift) compared to 4-phenoxyaniline.

• Field Effect: The high electronegativity of the ortho-fluorine creates a dipole that may couple with the C–O–C vibration, often resulting in peak broadening or splitting rather than a clean shift.

Expert Tip: Do not rely solely on the 1250 cm⁻¹ peak. You must validate the ether linkage by confirming the presence of the symmetric stretch at ~1030 cm⁻¹ , which is often sharper and less prone to C–F interference.

Visualization of Vibrational Modes

The following diagram illustrates the key vibrational modes and the electronic influences affecting the ether linkage in the target molecule.

Caption: Schematic representation of the electronic influences of Ortho-F and Para-Br substituents on the C-O-C ether linkage frequency.

Experimental Protocol: High-Resolution Characterization

To accurately resolve the ether linkage from the C–F stretch, a high-resolution FTIR protocol is required. The standard KBr pellet method is preferred over ATR for this specific application to minimize peak broadening caused by refractive index changes in the fingerprint region.

Sample Preparation (KBr Pellet Method)

• Grinding: Mix 1–2 mg of 4-(4-Bromophenoxy)-3-fluoroaniline with ~200 mg of spectroscopic-grade KBr. Grind in an agate mortar until a fine, uniform powder is achieved (particle size < 2 µm to avoid Christiansen effect).

• Pressing: Press the mixture under vacuum at 8–10 tons for 2 minutes to form a transparent pellet. Note: Ensure the pellet is clear; cloudiness indicates moisture or poor grinding, which will obscure the weak symmetric ether stretch.

• Reference: Prepare a blank KBr pellet using the same lot of KBr to subtract background moisture/CO₂.

Data Acquisition Parameters

• Instrument: FTIR Spectrometer (e.g., PerkinElmer Spectrum Two or Thermo Nicolet iS50).

• Range: 4000 – 400 cm⁻¹.

• Resolution: 2 cm⁻¹ (Critical for resolving the C–F/C–O–C shoulder).

• Scans: Minimum 32 scans (64 recommended for signal-to-noise ratio > 500:1).

• Apodization: Strong (Norton-Beer) to resolve overlapping bands.

Validation Workflow

Follow this decision tree to confirm the identity of the ether linkage.

Caption: Step-by-step diagnostic workflow for validating the ether linkage in fluorinated aniline derivatives.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.
• Socrates, G. (2001). Infrared and Raman Characteristic Group Frequencies: Tables and Charts (3rd ed.). John Wiley & Sons. (Detailed tables for substituted benzene rings).

• Sigma-Aldrich. (n.d.). 4-(4-Bromophenoxy)-3-fluoroaniline Product Page (CAS 1038720-42-1).[1][2] Retrieved from (Verifies chemical identity and CAS).

• National Institute of Standards and Technology (NIST). (n.d.). Diphenyl Ether IR Spectrum. NIST Chemistry WebBook. Retrieved from [Link] (Baseline data for non-substituted ether).

Sources

• 1. labfind.co.kr [labfind.co.kr]
• 2. 1038720-42-1_4-(4-Bromophenoxy)-3-fluoroanilineCAS号:1038720-42-1_4-(4-Bromophenoxy)-3-fluoroaniline【结构式 性质 英文】 - 化源网 [chemsrc.com]